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  4. 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile
2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 211613-60-4
VCID: VC0377798
InChI: InChI=1S/C25H27ClN2O2S/c1-24(2)12-19-22(20(29)13-24)25(10-4-3-5-11-25)18(14-27)23(28-19)31-15-21(30)16-6-8-17(26)9-7-16/h6-9,28H,3-5,10-13,15H2,1-2H3
SMILES: CC1(CC2=C(C(=O)C1)C3(CCCCC3)C(=C(N2)SCC(=O)C4=CC=C(C=C4)Cl)C#N)C
Molecular Formula: C25H27ClN2O2S
Molecular Weight: 455g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile

CAS No.: 211613-60-4

Main Products

VCID: VC0377798

Molecular Formula: C25H27ClN2O2S

Molecular Weight: 455g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile - 211613-60-4

CAS No. 211613-60-4
Product Name 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile
Molecular Formula C25H27ClN2O2S
Molecular Weight 455g/mol
IUPAC Name 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxospiro[6,8-dihydro-1H-quinoline-4,1'-cyclohexane]-3-carbonitrile
Standard InChI InChI=1S/C25H27ClN2O2S/c1-24(2)12-19-22(20(29)13-24)25(10-4-3-5-11-25)18(14-27)23(28-19)31-15-21(30)16-6-8-17(26)9-7-16/h6-9,28H,3-5,10-13,15H2,1-2H3
Standard InChIKey VKGIIYCQXWLCDS-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(=O)C1)C3(CCCCC3)C(=C(N2)SCC(=O)C4=CC=C(C=C4)Cl)C#N)C
Canonical SMILES CC1(CC2=C(C(=O)C1)C3(CCCCC3)C(=C(N2)SCC(=O)C4=CC=C(C=C4)Cl)C#N)C
PubChem Compound 2835637
Last Modified Nov 11 2021
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